2-Amino-5-bromo-4-fluoro-3-hydroxypyridine

• IUPAC Name: 2-amino-5-bromo-4-fluoropyridin-3-ol
• InChI: InChI=1S/C5H4BrFN2O/c6-2-1-9-5(8)4(10)3(2)7/h1,10H,(H2,8,9)
• InChI Key: ZFYFGNFGWVGBKM-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C(=N1)N)O)F)Br
• Molecular Formula: C5H4BrFN2O
• DSSTOX Substance ID: DTXSID00613856
• Molecular Weight: 207.00 g/mol
• CAS No.: 1003710-78-8

Description

2-Amino-5-bromo-4-fluoro-3-hydroxypyridine is used as an organic chemical synthesis intermediate. It is a biochemical reagent that can be used as a biological material or organic compound for life science related research.

Molecular Structure Analysis

The molecular structures of the title compound have been optimized using both DFT and HF methods. The Molecular electrostatic potential (MEP) was computed using the B3LYP/6-311++G (d,p) level of theory.

Physical and Chemical Properties Analysis

This compound is slightly soluble in water. It is stable under recommended storage conditions.

Scientific Research Applications

• Halogen-Rich Intermediate for Synthesis : 5-Bromo-2-chloro-4-fluoro-3-iodopyridine, a structurally similar compound, is used as a halogen-rich intermediate for synthesizing pentasubstituted pyridines. These pyridines are valuable in medicinal chemistry research for creating diverse chemical structures with potential therapeutic applications (Wu et al., 2022).

• Radiofluorination in Medical Imaging : The synthesis of 2-amino-5-[18F]fluoropyridines, achieved through palladium-catalyzed reactions, plays a role in medical imaging. These compounds are used in positron emission tomography (PET) scans, a type of medical imaging that requires radioactively labeled compounds (Pauton et al., 2019).

• Chemoselective Functionalization : The chemoselective functionalization of related compounds, such as 5-bromo-2-chloro-3-fluoropyridine, has been described. This process is crucial for creating specific molecular structures used in pharmaceutical research (Stroup et al., 2007).

• Spectrophotometric Determination of Metals : 2-Amino-3-hydroxypyridine, a compound with a similar structure, has been used as a chromogenic reagent for the spectrophotometric determination of metals like osmium. This application is significant in analytical chemistry for metal ion detection (Mehta et al., 1976).

• Synthesis of BACE1 Inhibitors : An efficient method for synthesizing 2-amino-4-(4-fluoro-3-(2-fluoropyridin-3-yl)phenyl)-4-(4-methoxy-3-methylphenyl)-1-methyl-1H-imidazol-5(4H)-one, a potent BACE1 inhibitor, has been developed. BACE1 inhibitors are significant in Alzheimer's disease research (Zhou et al., 2009).

Safety and Hazards

2-Amino-5-bromo-4-fluoro-3-hydroxypyridine is used as an organic chemical synthesis intermediate. It is stable under recommended storage conditions and is incompatible with oxidizing agents and heat. It is also classified as Acute Tox. 4 Oral - Eye Dam. 1.

Mechanism of Action

Target of Action

As a pyridine derivative, it may be used in the preparation of imaging agents for nicotinic α4β2 receptor .

Mode of Action

It’s known that pyridine derivatives can participate in various chemical reactions, such as suzuki–miyaura (sm) cross-coupling . In this reaction, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond. Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Biochemical Pathways

It’s worth noting that pyridine derivatives are often involved in carbon–carbon bond-forming reactions, such as the suzuki–miyaura coupling . This reaction is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction .

Pharmacokinetics

It’s slightly soluble in water , which could potentially influence its bioavailability and distribution.

Result of Action

Given its potential use in the preparation of imaging agents for nicotinic α4β2 receptor , it could potentially influence neuronal signaling.

Action Environment

It’s known that the stability and reactivity of pyridine derivatives can be influenced by factors such as temperature, ph, and the presence of other chemical reagents .

Biochemical Analysis

Biochemical Properties

2-Amino-5-bromo-4-fluoro-3-hydroxypyridine is slightly soluble in water . It is stable under recommended storage conditions . It is incompatible with oxidizing agents and heat

Cellular Effects

It is known that fluorinated pyridines have interesting and unusual physical, chemical, and biological properties . They have reduced basicity and are usually less reactive than their chlorinated and brominated analogues .

Molecular Mechanism

Fluoropyridines are known to have strong electron-withdrawing substituents in the aromatic ring . This could potentially influence their interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression.

Temporal Effects in Laboratory Settings

This compound is stable under recommended storage conditions . It is incompatible with oxidizing agents and heat

Synthesis routes and methods

Procedure details

When 2-amino-4-fluoro-3-pyridinol and bromine in a 1:1 molar ratio are passed through a glass tube heated at 350°, and the exit gases condensed and distilled, there is obtained 2-amino-5-bromo-4-fluoro-3-pyridinol.